2-tert-Butyl-4-methylphenol
Overview
Description
Synthesis Analysis
The synthesis of 2-tert-Butyl-4-methylphenol can involve reactions under specific conditions to yield compounds with desired properties. For instance, the reaction of o-anisaldehyde with 2-tert-butyl-4-methylphenol in the presence of a catalytic amount of benzenesulfonic acid produces a sterically hindered biphenol, which is further reacted to produce monomeric and dimeric compounds showing high efficiency in ring-opening polymerization of ε-caprolactone (Hsueh, Huang, & Lin, 2002).
Molecular Structure Analysis
The molecular structure of 2-tert-Butyl-4-methylphenol derivatives has been extensively studied, revealing its potential in forming complex structures with significant applications. For instance, Schiff bases of the compound exhibit stabilization via C—H···π interactions, as supported by Hirshfeld surface analysis (Güzel et al., 2023).
Chemical Reactions and Properties
Chemical reactions involving 2-tert-Butyl-4-methylphenol can lead to the formation of various products depending on the reactants and conditions. For example, its reaction with trimethylaluminum produces catalysts efficient for polymerization processes, indicating its role in synthesizing polymer chains with narrow polydispersity indices (Hsueh, Huang, & Lin, 2002).
Physical Properties Analysis
The physical properties of 2-tert-Butyl-4-methylphenol and its derivatives can vary widely, influencing their application in different fields. These properties are often investigated through various analytical techniques, including chromatography and X-ray diffraction, to understand the compound's behavior in different environments (Wren & Szczepanowksa, 1964).
Chemical Properties Analysis
The chemical properties of 2-tert-Butyl-4-methylphenol, such as its antioxidative activity, are crucial for its application in stabilizing polymers and other materials. Its reactivity with radicals and its transformation into various products under different conditions highlight its importance in the chemical industry (Zikmund, Taimr, Čoupek, & Pospíšil, 1972).
Scientific Research Applications
Interaction with DNA in Food Research
- Scientific Field : Food Research
- Application Summary : 2-tert-Butyl-4-methylphenol (TBMP) is used as an intermediate for the preparation of antioxidants and UV stabilizers added in rubbers, plastics, foods, and oils to inhibit or slow the oxidative process . It has been studied for its interaction with calf thymus DNA (CT-DNA) at physiological pH .
- Methods of Application : The interaction was investigated using spectrofluorometric and viscosimetric techniques . TBMP molecules were found to intercalate between base pairs of DNA .
- Results : The reaction between TBMP and CT-DNA is exothermic and enthalpy favored (ΔH = -19.18 kJ mol−1; ΔS = -26.98 J mol−1 K−1), indicating that TBMP is able to be intercalated in the DNA base pairs .
Antioxidant in Industrial Applications
- Scientific Field : Industrial Chemistry
- Application Summary : TBMP is a derivative of phenol and is useful for its antioxidant properties . It is widely used to prevent free radical-mediated oxidation in fluids (e.g., fuels, oils) and other materials .
- Methods of Application : The chemical synthesis of TBMP in industry has involved the reaction of p-cresol (4-methylphenol) with isobutylene (2-methylpropene), catalyzed by sulfuric acid .
- Results : The regulations overseen by the U.S. FDA consider TBMP to be “generally recognized as safe” and allow small amounts to be added to foods .
Synthesis of Antibacterial and Antifouling Derivatives
- Scientific Field : Medicinal Chemistry
- Application Summary : TBMP is used in the synthesis of 2-t-butyl-p-cresol amide derivatives, which have antibacterial and antifouling properties .
- Methods of Application : The specific methods of synthesis are not detailed in the source, but typically involve chemical reactions under controlled conditions .
- Results : The resulting amide derivatives exhibit antibacterial and antifouling properties, which can be useful in various applications such as coatings and medical devices .
Antioxidant in Transformer Oils
- Scientific Field : Electrical Engineering
- Application Summary : TBMP, also known as Butylated hydroxytoluene (BHT), is used as an antioxidant in transformer oils to inhibit aging and maintain reliable electrical performances .
- Methods of Application : BHT is added to transformer oils, where it helps to prevent oxidation and degradation of the oil over time .
- Results : The addition of BHT to transformer oils can extend their service life and improve the reliability of the transformers .
Ingredient in Cleaning Products, Cosmetics, and Food and Beverages
- Scientific Field : Consumer Products
- Application Summary : TBMP is used as an ingredient in various consumer products, including cleaning products, cosmetics, and food and beverages .
- Methods of Application : TBMP is added to these products during their manufacturing process .
- Results : The addition of TBMP can enhance the properties of these products, such as improving their stability or enhancing their flavor .
Synthesis of Fine Chemicals and Additives
- Scientific Field : Organic Synthesis
- Application Summary : The efficient synthesis of TBMP is an important reaction because of its great application in the preparation of many kinds of fine chemicals, additives in the food industry, UV absorbers, and polymerization inhibitors .
- Methods of Application : The alkylation of p-cresol and tert-butyl alcohol to synthesize TBMP has been proved to be the most effective way because of the convenient operation in the reaction process .
- Results : An efficient catalyst can reduce the reaction energy barrier, and much milder reaction conditions can be used in the reaction system .
Antioxidant in Cosmetics, Vitamins, Pharmaceuticals, Rubber, Oils and Fats
- Scientific Field : Cosmetics and Pharmaceuticals
- Application Summary : TBMP is used as an antioxidant for cosmetics, vitamins, pharmaceuticals, rubber, oils and fats .
- Methods of Application : TBMP is added during the manufacturing process of these products .
- Results : The addition of TBMP helps to prevent oxidation and degradation of these products over time .
Fuel Additive in the Petroleum Industry
Safety And Hazards
Future Directions
The efficient synthesis of 2-tert-Butyl-4-methylphenol is an important reaction due to its great application in the preparation of many kinds of fine chemicals, additives in the food industry, UV absorbers, and polymerization inhibitors . The development of a highly efficient catalyst is necessary for the alkylation of p-cresol and tert-butyl alcohol .
properties
IUPAC Name |
2-tert-butyl-4-methylphenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O/c1-8-5-6-10(12)9(7-8)11(2,3)4/h5-7,12H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKEHOXWJQXIQAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2020212 | |
Record name | 4-Methyl-2-tert-butylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2020212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Solid; [IUCLID] Orange or light brown crystalline solid; [MSDSonline] | |
Record name | Phenol, 2-(1,1-dimethylethyl)-4-methyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 2-t-Butyl-4-methylphenol | |
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Boiling Point |
237 °C | |
Record name | 2-T-BUTYL-4-METHYLPHENOL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5875 | |
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Flash Point |
105 °C | |
Record name | 2-t-Butyl-4-methylphenol | |
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Solubility |
Insoluble in water, soluble in oxygenated solvents. | |
Record name | 2-T-BUTYL-4-METHYLPHENOL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5875 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.9247 g/cc @ 75 °C | |
Record name | 2-T-BUTYL-4-METHYLPHENOL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5875 | |
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Vapor Pressure |
0.02 [mmHg], 0.025 mm Hg at 25 °C (extrapolated) | |
Record name | 2-t-Butyl-4-methylphenol | |
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Record name | 2-T-BUTYL-4-METHYLPHENOL | |
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Product Name |
2-tert-Butyl-4-methylphenol | |
CAS RN |
2409-55-4, 25567-40-2 | |
Record name | 2-tert-Butyl-4-methylphenol | |
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Record name | 2-t-Butyl-4-methylphenol | |
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Record name | Phenol, (1,1-dimethylethyl)-4-methyl- | |
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Record name | 2-tert-Butyl-4-methylphenol | |
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Record name | Phenol, 2-(1,1-dimethylethyl)-4-methyl- | |
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Record name | Phenol, (1,1-dimethylethyl)-4-methyl- | |
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Record name | 4-Methyl-2-tert-butylphenol | |
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Record name | 2-tert-butyl-p-cresol | |
Source | European Chemicals Agency (ECHA) | |
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Record name | tert-butyl-p-cresol | |
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Record name | 2-TERT-BUTYL-4-METHYLPHENOL | |
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Record name | 2-T-BUTYL-4-METHYLPHENOL | |
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Melting Point |
55 °C | |
Record name | 2-T-BUTYL-4-METHYLPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5875 | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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